N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-2-phenoxyacetamide

• IUPAC Name: N-(4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)-2-phenoxyacetamide
• InChI: InChI=1S/C19H16N2O2S/c22-17(12-23-14-7-2-1-3-8-14)20-19-21-18-15-9-5-4-6-13(15)10-11-16(18)24-19/h1-9H,10-12H2,(H,20,21,22)
• InChI Key: WHNXRXQBQLLZMX-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C3=CC=CC=C31)N=C(S2)NC(=O)COC4=CC=CC=C4
• Molecular Formula: C19H16N2O2S
• Molecular Weight: 336.4 g/mol

Description

“N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-2-phenoxyacetamide” is a compound with the molecular weight of 380.47. It is a solid substance stored in dry conditions at 2-8°C. It is known to be a ROCK inhibitor.

Molecular Structure Analysis

The IUPAC name of this compound is “N-(4,5-dihydronaphtho[1,2-d][1,3]thiazol-2-yl)-2-(3,4-dimethoxyphenyl)acetamide” and its InChI code is "1S/C21H20N2O3S/c1-25-16-9-7-13(11-17(16)26-2)12-19(24)22-21-23-20-15-6-4-3-5-14(15)8-10-18(20)27-21/h3-7,9,11H,8,10,12H2,1-2H3,(H,22,23,24)".

Physical And Chemical Properties Analysis

This compound is a solid substance stored in dry conditions at 2-8°C. It has a molecular weight of 380.47.

Scientific Research Applications

Thiazole Derivatives in Drug Discovery

Thiazole, a core structure in various drugs, is known for its versatility and presence in compounds with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, and anticancer properties (Leoni et al., 2014). This diverse therapeutic potential is attributed to the thiazole ring's ability to interact with a variety of biological targets. The pharmacological activity can significantly vary with structural modifications, indicating the potential for N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-2-phenoxyacetamide to exhibit unique biological effects based on its thiazole component.

Mechanism of Action

Target of Action

The compound N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-2-phenoxyacetamide, also known as N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}-2-phenoxyacetamide, has been reported to have a significant impact on Mycobacterium tuberculosis energetics . This suggests that the primary targets of this compound are likely to be key enzymes or proteins involved in the energy metabolism of Mycobacterium tuberculosis.

Pharmacokinetics

Given its molecular weight of 38047 , it is likely to have good bioavailability

Result of Action

The primary result of the compound’s action is the disruption of Mycobacterium tuberculosis energetics . This disruption leads to a decrease in the bacteria’s energy production, which can affect its growth and survival. This makes the compound a potential candidate for the development of new therapeutic strategies against tuberculosis.

Safety and Hazards

The compound has been classified with the GHS pictograms GHS07, GHS08, and GHS09. The hazard statements associated with it are H302 (Harmful if swallowed), H410 (Very toxic to aquatic life with long lasting effects), and H372 (Causes damage to organs through prolonged or repeated exposure). The precautionary statements are P260 (Do not breathe dust/fume/gas/mist/vapours/spray), P264 (Wash thoroughly after handling), P273 (Avoid release to the environment), and P501 (Dispose of contents/container to an approved waste disposal plant).